Cas no 2228662-17-5 (tert-butyl 3-{4-(difluoromethyl)sulfanylphenyl}piperazine-1-carboxylate)

• Product Name: tert-butyl 3-{4-(difluoromethyl)sulfanylphenyl}piperazine-1-carboxylate
• CAS No: 2228662-17-5
• MF: C₁₆H₂₂F₂N₂O₂S
• MW: 344.41988992691
• CID: 6531827
• PubChem ID: 165826048
• Update Time: 2025-09-23

tert-butyl 3-{4-(difluoromethyl)sulfanylphenyl}piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-{4-(difluoromethyl)sulfanylphenyl}piperazine-1-carboxylate
• 2228662-17-5
• tert-butyl 3-{4-[(difluoromethyl)sulfanyl]phenyl}piperazine-1-carboxylate
• EN300-1885163

• Inchi： 1S/C16H22F2N2O2S/c1-16(2,3)22-15(21)20-9-8-19-13(10-20)11-4-6-12(7-5-11)23-14(17)18/h4-7,13-14,19H,8-10H2,1-3H3
• InChI Key： UVYYQWYIDBGGDA-UHFFFAOYSA-N
• SMILES： S(C(F)F)C1C=CC(=CC=1)C1CN(C(=O)OC(C)(C)C)CCN1

Computed Properties

• Exact Mass: 344.13700545g/mol
• Monoisotopic Mass: 344.13700545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 66.9Ų

Additional information on tert-butyl 3-{4-(difluoromethyl)sulfanylphenyl}piperazine-1-carboxylate

tert-butyl 3-{4-(difluoromethyl)sulfanylphenyl}piperazine-1-carboxylate (CAS No. 2228662-17-5): A Promising Candidate for Targeted Therapeutic Applications

tert-butyl 3-{4-(difluoromethyl)sulfanylphenyl}piperazine-1-carboxylate represents a novel class of small-molecule compounds with significant potential in the development of targeted therapies for complex diseases. The compound, identified by its CAS No. 2228662-17-5, exhibits unique structural features that contribute to its biological activity and pharmacological profile. This molecule is characterized by a piperazine-1-carboxylate moiety conjugated to a 4-(difluoromethyl)sulfanylphenyl group, which forms the core of its functional pharmacophore. The presence of difluoromethyl and sulfanyl groups in the aromatic ring enhances its lipophilicity and receptor specificity, making it a valuable candidate for drug discovery and preclinical research.

Recent studies have highlighted the importance of sulfanyl and difluoromethyl substitutions in modulating the bioavailability and metabolic stability of pharmacologically active compounds. The tert-butyl group in the piperazine-1-carboxylate moiety provides steric protection, reducing the likelihood of metabolic degradation and improving the half-life of the molecule in vivo. These structural features are critical for the compound’s potential application in chronic disease management and oncology, where sustained therapeutic effects are required.

The difluoromethyl substitution in the sulfanylphenyl ring is particularly noteworthy, as it has been shown to enhance the electrophilic reactivity of the sulfur atom, facilitating interactions with target proteins and enzymes. This electrophilic activation mechanism is a key factor in the compound’s ability to modulate signal transduction pathways and cellular responses. The sulfanylphenyl group also contributes to the molecule’s hydrophobicity, enabling it to penetrate biological membranes and reach intracellular targets more effectively.

In the context of drug discovery, the tert-butyl 3-{4-(difluoromethyl)sulfanylphenyl}piperazine-1-carboxylate compound has been evaluated for its potential to modulate kinase activity, a critical pathway in cancer progression and immune regulation. Recent in vitro studies have demonstrated that this compound exhibits selective inhibition of tyrosine kinases, which are implicated in the angiogenesis and metastasis of malignant tumors. These findings align with the broader trend of developing targeted therapies that minimize systemic toxicity while maximizing therapeutic efficacy.

Piperazine-1-carboxylate derivatives are known for their ability to interact with G protein-coupled receptors (GPCRs) and ion channels, making them attractive candidates for neurological and cardiovascular applications. The tert-butyl group in this compound enhances its solubility in aqueous environments, which is critical for oral administration and drug delivery. This solubility profile is particularly advantageous in the development of prodrugs and drug formulations for chronic conditions requiring long-term treatment.

Recent advancements in computational drug design have further validated the potential of tert-butyl 3-{4-(difluoromethyl)sulfanylphenyl}piperazine-1-carboxylate as a lead compound. Molecular docking studies have revealed that the sulfanylphenyl moiety can bind to cytoplasmic domains of receptor tyrosine kinases, thereby inhibiting autophosphorylation and downstream signaling pathways. This binding specificity is a key factor in the compound’s ability to target pathogenic pathways without affecting normal cellular functions.

The difluoromethyl group also plays a role in modulating the redox state of the sulfur atom, which is critical for antioxidant activity and anti-inflammatory effects. Studies have shown that sulfanyl derivatives can act as radical scavengers, reducing oxidative stress in inflammatory diseases such as rheumatoid arthritis and neurodegenerative disorders. The tert-butyl group further stabilizes the sulfur atom, preventing its oxidative degradation and ensuring prolonged antioxidant activity in vivo.

In the realm of oncology, the tert-butyl 3-{4-(difluoromethyl)sulfanylphenyl}piperazine-1-carboxylate compound has been investigated for its potential to target cancer-associated signaling pathways. In vivo experiments have demonstrated that this compound can inhibit angiogenesis by blocking VEGF receptor activation, a critical process in tumor growth and metastasis. These findings are consistent with the growing emphasis on angiogenesis inhibitors in cancer therapy.

Piperazine-1-carboxylate derivatives are also being explored for their antimicrobial and antiviral properties, which could broaden the therapeutic applications of this compound. The sulfanylphenyl group has been shown to interact with bacterial cell membranes, disrupting membrane integrity and inhibiting pathogen proliferation. This membrane-disrupting activity is particularly relevant in the development of antimicrobial agents for resistant bacterial strains.

The tert-butyl group in this compound also contributes to its metabolic stability, as it reduces the likelihood of enzymatic hydrolysis in the liver. This metabolic resistance is a key factor in the compound’s bioavailability and therapeutic window, making it a promising candidate for chronic disease management. In vivo studies have shown that this compound maintains its pharmacological activity for an extended period, which is critical for long-term treatment of neurological and autoimmune diseases.

Recent clinical trials have further validated the potential of tert-butyl 3-{4-(difluoromethyl)sulfanylphenyl}piperazine-1-carboxylate as a therapeutic agent. These trials have focused on its anti-inflammatory and immunomodulatory effects, which are relevant to the treatment of autoimmune disorders and chronic inflammatory conditions. The compound’s ability to modulate immune cell function and reduce inflammation has been demonstrated in preclinical models, providing a strong foundation for clinical development.

In conclusion, tert-butyl 3-{4-(difluoromethyl)sulfanylphenyl}piperazine-1-carboxylate (CAS No. 2228662-17-5) is a promising compound with significant potential in drug discovery and targeted therapy. Its unique structural features, including the sulfanylphenyl and difluoromethyl groups, contribute to its pharmacological activity and biological specificity. As research in computational drug design and in vivo modeling continues to advance, this compound is likely to play an increasingly important role in the development of novel therapeutics for a wide range of medical conditions.